2-((4-fluorophenyl)thio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide
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Description
2-((4-fluorophenyl)thio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H16FN3O3S and its molecular weight is 373.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis and Characterization : A study focused on the synthesis and characterization of a quinazolinone-based derivative, showcasing an efficient process for preparing compounds with potential biological activities. This derivative was synthesized using the S-arylation method and characterized through various analytical techniques, including NMR, Raman, and infrared spectroscopy (Riadi et al., 2021). Such methodologies could be relevant for synthesizing and understanding the properties of "2-((4-fluorophenyl)thio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide".
Anticancer Activity : The same study by Riadi et al. (2021) also evaluated the cytotoxic activity of their synthesized compound against various human cancer cell lines, demonstrating potent activity. This suggests that compounds with similar structures could have applications in cancer research, potentially offering new pathways for developing anticancer agents.
Structural Analysis and Applications
Crystal Structure Analysis : Another study reported the synthesis and crystal structure of a thiophene-based compound. Understanding the crystal structure is crucial for the development of pharmaceuticals and materials science applications. The detailed structural analysis provides insights into the molecular interactions and stability of such compounds (Nagaraju et al., 2018).
Heterocyclic Compounds and Biological Activities : The creation of substituted thiophenes and their broad spectrum of biological activities, including antimicrobial, antifungal, and antiproliferative effects, highlights the significance of heterocyclic compounds in pharmaceutical research (Nagaraju et al., 2018). These findings suggest that exploring the applications of "this compound" in similar domains could be fruitful.
Properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O3S/c19-13-3-5-14(6-4-13)26-12-17(23)20-9-10-22-18(24)8-7-15(21-22)16-2-1-11-25-16/h1-8,11H,9-10,12H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXQGGXGBLOGAFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.